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Compound of Interest

Compound Name:
N-(5-Chloro-2-methoxyphenyl)-2-

fluorobenzamide

CAS No.: 330469-06-2

Cat. No.: B11179280

Get Quote

Executive Summary & Chemical Identity
N-(5-Chloro-2-methoxyphenyl)-2-fluorobenzamide is a substituted benzamide belonging to

the orthopramide family. This chemical scaffold is historically significant in medicinal chemistry,

serving as the core pharmacophore for numerous dopamine

receptor antagonists (e.g., Metoclopramide, Clebopride) and serotonin

receptor agonists (e.g., Cisapride).

This specific derivative features a 2-fluorobenzoyl moiety coupled to the privileged 5-chloro-2-

methoxyaniline fragment. The introduction of the ortho-fluorine atom on the benzoyl ring is a

strategic bioisosteric modification designed to modulate metabolic stability, lipophilicity, and the

conformational landscape of the amide bond.

Chemical Data Matrix

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b11179280#bc-rfq
https://www.benchchem.com/product/b11179280/docs?utm_src=pdf-body#n-5-chloro-2-methoxyphenyl-2-fluorobenzamide-structural-analysis-synthetic-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11179280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name
N-(5-chloro-2-methoxyphenyl)-2-

fluorobenzamide

Molecular Formula

Molecular Weight 279.69 g/mol

Core Scaffold Orthopramide (Benzamide)

Key Substituents
5-Chloro, 2-Methoxy (Aniline side); 2-Fluoro

(Acid side)

Predicted LogP ~3.2 - 3.5 (Lipophilic)

H-Bond Donors/Acceptors 1 Donor (NH), 3 Acceptors (O, F, N)

Structural & Conformational Analysis
The biological activity of benzamides is strictly governed by their three-dimensional

conformation. This molecule exhibits a distinct "locked" conformation due to intramolecular

hydrogen bonding.

The "Pseudo-Ring" Conformation
The 2-methoxy group on the aniline ring is not merely a steric filler; it acts as an intramolecular

hydrogen bond acceptor for the amide proton (

).

Effect: This interaction creates a planar, pseudo-six-membered ring, locking the aniline ring

coplanar with the amide linkage.

Biological Consequence: This planarity is critical for fitting into the hydrophobic pocket of G-

protein coupled receptors (GPCRs), particularly the Dopamine

receptor. Disruption of this H-bond (e.g., by removing the methoxy group) typically results in
a >100-fold loss of affinity.
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The Fluorine Effect (Ortho-Substitution)
The 2-fluoro substituent on the benzoyl ring introduces two key effects:

Metabolic Blockade: The C-F bond is highly stable (approx. 116 kcal/mol). Placing it at the

ortho position blocks potential oxidative metabolism (ring hydroxylation) at a metabolically

vulnerable site.

Electronic Dipole: The high electronegativity of fluorine alters the electron density of the

carbonyl carbon, potentially increasing the amide's resistance to enzymatic hydrolysis

(peptidases).
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Figure 1: Conformational locking mechanism and structure-activity relationship (SAR) logic.

Synthesis Protocols
The synthesis of N-(5-Chloro-2-methoxyphenyl)-2-fluorobenzamide is best achieved via a

nucleophilic acyl substitution. Two robust routes are presented: the classical Acid Chloride

Method (high throughput) and the Coupling Reagent Method (mild conditions).

Retrosynthetic Analysis
Disconnection: Amide bond (

).

Synthons: 5-Chloro-2-methoxyaniline (Nucleophile) + 2-Fluorobenzoyl chloride

(Electrophile).

Protocol A: Acid Chloride Method (Standard)
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This method is preferred for scale-up due to its high yield and simple workup.

Reagents:

Substrate 1: 5-Chloro-2-methoxyaniline (1.0 eq)

Substrate 2: 2-Fluorobenzoyl chloride (1.1 eq)

Base: Triethylamine (

) or Pyridine (1.2 eq)

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous.

Step-by-Step Procedure:

Preparation: Dissolve 5-Chloro-2-methoxyaniline (10 mmol) in anhydrous DCM (50 mL) in a

round-bottom flask under an inert atmosphere (

or Ar).

Base Addition: Add Triethylamine (12 mmol). Cool the mixture to

using an ice bath.

Acylation: Add 2-Fluorobenzoyl chloride (11 mmol) dropwise over 15 minutes. The reaction is

exothermic; maintain temperature

.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (Hexane:EtOAc 7:3).

Quench: Quench with saturated

solution (30 mL).

Extraction: Separate the organic layer. Extract the aqueous layer with DCM (

mL).
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Workup: Wash combined organics with 1M HCl (to remove unreacted amine), then brine. Dry

over

and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography

(Silica gel, 0-20% EtOAc in Hexanes).

Protocol B: HATU Coupling (Mild)
Preferred if the acid chloride is unavailable or if sensitive functional groups are present.

Reagents:

2-Fluorobenzoic acid (1.0 eq)

5-Chloro-2-methoxyaniline (1.0 eq)

HATU (1.1 eq)

DIPEA (2.0 eq) in DMF.

Procedure:

Dissolve 2-Fluorobenzoic acid in DMF. Add DIPEA and HATU. Stir for 10 mins to activate the

acid.

Add 5-Chloro-2-methoxyaniline. Stir at RT for 12 hours.[1]

Dilute with EtOAc, wash with

solution (5%) to remove DMF, then follow standard workup.

Analytical Characterization
Researchers should expect the following spectral signatures for validation.

-NMR Prediction (DMSO- , 400 MHz)
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Shift (

ppm)
Multiplicity Integration Assignment

9.80 - 10.00 Singlet (Broad) 1H

Amide NH

(Deshielded by H-

bond)

8.10
Doublet (

Hz)
1H

Aniline H-6 (Ortho to

NH, meta to Cl)

7.60 - 7.70 Multiplet 1H
Benzoyl H-6 (Ortho to

C=O)

7.50 - 7.60 Multiplet 1H Benzoyl H-4

7.25 - 7.35 Multiplet 2H Benzoyl H-3, H-5

7.10 Doublet of Doublets 1H
Aniline H-4 (Ortho to

Cl)

7.05 Doublet 1H
Aniline H-3 (Ortho to

OMe)

3.85 Singlet 3H
Methoxy (

)

Mass Spectrometry (ESI-MS)
Molecular Ion

:

280.05 (Calculated for

).

Isotope Pattern: Distinct 3:1 ratio for M+H (280) and M+2+H (282) due to the Chlorine atom.

Fragmentation: Loss of the methoxy group (
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) or cleavage of the amide bond is common in MS/MS.

Biological Context & Applications
While specific clinical data for this exact molecule may be proprietary or limited, its structural

homology allows for high-confidence prediction of its biological utility.

Pharmacological Class: Orthopramides
This molecule is a direct structural analog of Metoclopramide (D2 antagonist) and Cisapride (5-

HT4 agonist).

Dopamine D2 Receptor: The 5-chloro-2-methoxy motif is the primary determinant for D2

receptor blockade. The 2-fluoro substitution on the benzamide side is often tolerated but may

alter potency compared to the 4-amino-5-chloro-2-methoxy benzamide parent

(Metoclopramide).

Research Utility: It serves as a valuable chemical probe to study the steric tolerance of the

D2 receptor's orthosteric binding pocket.

Experimental Workflow for Biological Assay
To test this compound for D2 antagonism:

Assay: Radioligand Binding Assay (using

-Methylspiperone).

Cell Line: CHO cells stably expressing human

Long receptor.

Protocol: Incubate cell membranes with radioligand and varying concentrations (

to

M) of the test compound. Measure displacement of radioactivity.
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Figure 2: Standard workflow for evaluating orthopramide derivatives.
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Disclaimer: This guide is for research purposes only. The synthesis and handling of chemical

substances should only be performed by qualified personnel in a controlled laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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